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Compound of Interest

Compound Name: CP-628006

Cat. No.: B12422454

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the laboratory techniques used to investigate the effects of CP-
628006, a novel small molecule potentiator of the Cystic Fibrosis Transmembrane

Conductance Regulator (CFTR) protein.

Introduction
CP-628006 is a CFTR potentiator with a distinct chemical structure that enhances the channel

gating of the CFTR protein at the plasma membrane.[1][2] It has been shown to be effective on

wild-type, F508del-CFTR, and G551D-CFTR variants by increasing the frequency and duration

of channel openings.[1][2] Notably, its mechanism of action differs from the well-characterized

potentiator ivacaftor, as CP-628006's effect on G551D-CFTR is ATP-dependent, whereas

ivacaftor's is not.[1][2] These notes detail the key experimental protocols to characterize the

activity of CP-628006 and present its quantitative effects in a clear, comparative format.
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The following table summarizes the key quantitative data regarding the potency and efficacy of

CP-628006 in potentiating CFTR channel function, with a comparison to ivacaftor.

Parameter F508del-CFTR G551D-CFTR
Wild-Type
CFTR

Reference

CP-628006

EC50
0.4 µM - - [2]

Ivacaftor EC50 - - - -

CP-628006

Maximal

Response

(relative to

Ivacaftor)

~50%
Lower than

Ivacaftor
- [2]

Effect on

Channel Open

Probability (Po)

Increased Increased Increased [1][2]

ATP

Dependence (for

G551D-CFTR)

- ATP-dependent - [1][2]

Experimental Protocols
Ussing Chamber Assay for CFTR Function in Epithelial
Cells
This protocol is designed to measure CFTR-mediated ion transport across epithelial

monolayers, such as Fischer rat thyroid (FRT) cells expressing CFTR variants or primary

human bronchial epithelial (hBE) cells.[2]

Objective: To determine the potency and efficacy of CP-628006 in restoring CFTR-dependent

chloride secretion in a polarized epithelial cell model.

Materials:
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FRT cells stably expressing F508del- or G551D-CFTR

Permeable supports (e.g., Snapwell™ inserts)

Ussing chamber system with voltage-clamp apparatus

Amphotericin B

Forskolin (or other cAMP agonists)

CP-628006 and Ivacaftor stock solutions

Physiological saline solutions (apical and basolateral)

Procedure:

Culture FRT cells on permeable supports until a confluent and polarized monolayer is

formed.

Mount the permeable support in the Ussing chamber, separating the apical and basolateral

compartments.

Equilibrate the chambers with pre-warmed (37°C) and gassed (95% O2/5% CO2)

physiological saline.

Permeabilize the basolateral membrane with amphotericin B (100 µM) to isolate the apical

membrane current.[2]

Clamp the transepithelial voltage to 0 mV and continuously measure the short-circuit current

(Isc), which reflects net ion transport.

Stimulate CFTR activity by adding a cAMP agonist (e.g., forskolin) to the basolateral

solution.

Once a stable baseline Isc is achieved, add increasing concentrations of CP-628006 to the

apical chamber.

Record the change in Isc at each concentration to generate a dose-response curve.
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As a positive control, perform a parallel experiment with ivacaftor.

Analyze the data to determine the EC50 and maximal efficacy of CP-628006.

Excised Inside-Out Patch-Clamp Electrophysiology
This technique allows for the direct measurement of single CFTR channel activity in response

to CP-628006.[1][2]

Objective: To characterize the effects of CP-628006 on the gating properties (open probability,

open time, closed time) of individual CFTR channels.

Materials:

HEK293 or CHO cells expressing wild-type, F508del-, or G551D-CFTR

Patch-clamp rig (amplifier, micromanipulator, data acquisition system)

Borosilicate glass capillaries for pulling micropipettes

Intracellular and extracellular recording solutions

ATP and Protein Kinase A (PKA) catalytic subunit

CP-628006 and Ivacaftor stock solutions

Procedure:

Plate cells on glass coverslips suitable for microscopy and patch-clamping. For temperature-

sensitive mutants like F508del-CFTR, incubate cells at a permissive temperature (e.g., 27°C)

to promote cell surface expression.[2]

Pull micropipettes and fire-polish them to a resistance of 3-5 MΩ.

Form a high-resistance (>1 GΩ) seal between the micropipette and the cell membrane (cell-

attached mode).

Excise the membrane patch to achieve the inside-out configuration, exposing the

intracellular face of the membrane to the bath solution.
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Perfuse the patch with an intracellular solution containing ATP (e.g., 1 mM) and the catalytic

subunit of PKA (e.g., 75 nM) to activate CFTR channels.[2]

Hold the membrane potential at a constant voltage (e.g., -50 mV) and record single-channel

currents.[2]

After obtaining a baseline recording of channel activity, perfuse the patch with a solution

containing the desired concentration of CP-628006.

Record channel activity in the presence of the compound.

Analyze the recordings to determine changes in channel open probability (Po), mean open

time, and mean closed time.

Perform experiments with varying ATP concentrations to investigate the ATP-dependency of

CP-628006's effect, particularly for the G551D-CFTR mutant.[1][2]
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Click to download full resolution via product page

Caption: Mechanism of CP-628006 action on the CFTR channel.

Experimental Workflow for Ussing Chamber Assay
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Caption: Workflow for assessing CP-628006 activity using the Ussing chamber assay.

Experimental Workflow for Patch-Clamp Assay
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Caption: Workflow for single-channel analysis of CP-628006 effects via patch-clamp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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